2-Methoxypropiophenone

• CAS RN: 6493-83-0
• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 2-methoxy-1-phenylpropan-1-one
• InChI: InChI=1S/C10H12O2/c1-8(12-2)10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key: ATOOHBIWRYLVIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=CC=C1)OC

Description

2-Methoxypropiophenone is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-hydroxypropiophenone (3.00 g, 20.0 mmol), iodomethane (3.40 g, 24.0 mmol), and K2CO3 (granular, anh.; 13.8 g, 99.9 mmol) was refluxed in acetone (75 mL) for 18 h. The reaction mixture was cooled to room temperature and the inorganic salts were removed by filtration. The filtrate was evaporated under vacuum to give an oil which was subsequently dissolved in diethyl ether (200 mL) and then washed with 0.1N NaOH (3×50 mL) followed by H2O (50 mL). The organic layer was dried (anh. Na2SO4), filtered, and evaporated to an orange oil (3.17 g, 96.9%). This material was used in the following step without further purification. TLC, Rf 0.55 (1% MeOH:l % IPA:CHCl3); GC, tr 4.58 min; MS, m/z 164 (M+1).